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Compound of Interest

Compound Name: (72)-3-oxohexadecenoyl-CoA

Cat. No.: B15550295

For Researchers, Scientists, and Drug Development Professionals

Introduction

(7Z)-3-Oxohexadecenoyl-CoA is a long-chain acyl-coenzyme A (CoA) thioester. Acyl-CoAs
are crucial intermediates in numerous metabolic pathways, including fatty acid 3-oxidation and
biosynthesis, and are involved in cellular signaling and protein acylation. The accurate and
sensitive detection of specific acyl-CoA species like (7Z)-3-oxohexadecenoyl-CoA is essential
for understanding lipid metabolism and its dysregulation in various diseases, including
metabolic syndromes, cardiovascular diseases, and cancer.

These application notes provide a detailed protocol for the sensitive and specific quantification
of (7Z)-3-oxohexadecenoyl-CoA in biological matrices using Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of (7Z)-3-
Oxohexadecenoyl-CoA

Based on its structure, the key properties of (7Z)-3-oxohexadecenoyl-CoA are:
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Property Value Reference
Molecular Formula C37H62N7018P3S [1]
Monoisotopic Mass 1017.3085 Da [1]
Predicted [M+H]+ 1018.3158 m/z [1]
Predicted [M-H]- 1016.3012 m/z [1]

Principle of Detection

The analytical method is based on ultra-high-performance liquid chromatography (UHPLC) for
the separation of (7Z)-3-oxohexadecenoyl-CoA from other cellular components, followed by
tandem mass spectrometry (MS/MS) for selective and sensitive detection. Quantification is
achieved using the multiple reaction monitoring (MRM) mode, which monitors a specific
precursor-to-product ion transition for the analyte. A stable isotope-labeled internal standard
(e.g., 13C-labeled palmitoyl-CoA) should be used to ensure accuracy and precision.

Experimental Workflow

The overall experimental workflow for the analysis of (7Z)-3-oxohexadecenoyl-CoA is
depicted below.
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Biological Sample Collection
(Tissue, Cells)
Homogenization in
Extraction Buffer

Acyl-CoA Extraction
(e.g., with Acetonitrile/Isopropanol/Methanol)

Centrifugation to
Remove Precipitates

Supernatant Drying
(under Nitrogen)

Reconstitution in
LC-MS Grade Solvent
(UHPLC-MS/MS Analysis)

Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxohexadecenoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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